1-(1,3-Benzodioxol-5-ylmethyl)-4-(3-fluorophenyl)sulfonylpiperazine

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-(3-fluorophenyl)sulfonylpiperazine
• InChI: InChI=1S/C18H19FN2O4S/c19-15-2-1-3-16(11-15)26(22,23)21-8-6-20(7-9-21)12-14-4-5-17-18(10-14)25-13-24-17/h1-5,10-11H,6-9,12-13H2
• InChI Key: YCRYGXDGCVKKNS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)S(=O)(=O)C4=CC=CC(=C4)F
• Molecular Formula: C18H19FN2O4S
• Molecular Weight: 378.4 g/mol

Description

1-(1,3-Benzodioxol-5-ylmethyl)-4-(3-fluorophenyl)sulfonylpiperazine, commonly known as BDSFP, is a chemical compound that has been the focus of scientific research due to its potential applications in the field of pharmacology. BDSFP is a piperazine derivative that is structurally similar to other compounds that have been studied for their potential therapeutic effects.

Mechanism of Action

The exact mechanism of action of BDSFP is not fully understood, but it is believed to work by modulating the levels of certain neurotransmitters in the brain. Specifically, BDSFP has been shown to increase the levels of serotonin and norepinephrine, which are neurotransmitters that are involved in regulating mood and emotions.
Biochemical and physiological effects:
Studies have shown that BDSFP has several biochemical and physiological effects. In addition to its effects on neurotransmitter levels, BDSFP has been shown to increase the levels of certain proteins that are involved in the growth and survival of brain cells. Additionally, BDSFP has been shown to reduce the levels of certain inflammatory markers in the brain, which may contribute to its potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One advantage of using BDSFP in lab experiments is that it has been shown to have a relatively low toxicity profile. Additionally, BDSFP is relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one limitation of using BDSFP in lab experiments is that its exact mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are several future directions for research on BDSFP. One area of research could focus on further elucidating the compound's mechanism of action. Additionally, future studies could explore the potential of BDSFP as a treatment for other neurological disorders, such as anxiety and post-traumatic stress disorder. Finally, researchers could investigate the potential of BDSFP as a novel drug delivery system for other therapeutic compounds.

Synthesis Methods

BDSFP can be synthesized using a multi-step process that involves the reaction of several chemical compounds. The first step involves the reaction of 3-fluorophenylsulfonyl chloride with piperazine to form 4-(3-fluorophenyl)sulfonylpiperazine. This compound is then reacted with 1,3-benzodioxole-5-methanamine to form the final product, BDSFP.

Scientific Research Applications

BDSFP has been studied for its potential therapeutic effects in several areas of pharmacology. One area of research has focused on the compound's potential as an antidepressant. Studies have shown that BDSFP has an antidepressant-like effect in animal models and may be a promising candidate for the development of new antidepressant drugs. Additionally, BDSFP has been studied for its potential as an analgesic and anti-inflammatory agent.